Cas no 90717-08-1 (8-QUINOLINECARBOXYLIC ACID, 7-CHLORO-3-PROPYL-)

• Product name: 8-QUINOLINECARBOXYLIC ACID, 7-CHLORO-3-PROPYL-
• CAS No: 90717-08-1
• MF: C₁₃H₁₂NO₂Cl
• MW: 249.693
• CID: 3331252
• PubChem ID: 13309795

8-QUINOLINECARBOXYLIC ACID, 7-CHLORO-3-PROPYL- Chemical and Physical Properties

Names and Identifiers

• 8-QUINOLINECARBOXYLIC ACID, 7-CHLORO-3-PROPYL-
• DTXSID501246488
• 90717-08-1

• Inchi： InChI=1S/C13H12ClNO2/c1-2-3-8-6-9-4-5-10(14)11(13(16)17)12(9)15-7-8/h4-7H,2-3H2,1H3,(H,16,17)
• InChI Key： QOZPCADUKSPLHL-UHFFFAOYSA-N

Computed Properties

• Exact Mass: 249.0556563Da
• Monoisotopic Mass: 249.0556563Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 50.2Ų